Cas no 883531-77-9 ((1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine)

• Product Name: (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine
• CAS No: 883531-77-9
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 1076044
• PubChem ID: 23004747
• Update Time: 2025-10-28

(1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-Methylpiperidin-4-yl)methyl]-(2-thienyl-methyl)amine
• [(1-METHYLPIPERIDIN-4-YL)-N-(2-THIENYLMETHYL)]METHANAMINE
• AKOS003658011
• 1-(1-Methylpiperidin-4-yl)-N-[(thiophen-2-yl)methyl]methanamine
• BB 0220195
• 883531-77-9
• 1-(1-methylpiperidin-4-yl)-N-(thiophen-2-ylmethyl)methanamine
• DTXSID80629571
• [(1-methylpiperidin-4-yl)methyl](thiophen-2-ylmethyl)amine
• (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine

• MDL： MFCD06801085
• Inchi： 1S/C12H20N2S/c1-14-6-4-11(5-7-14)9-13-10-12-3-2-8-15-12/h2-3,8,11,13H,4-7,9-10H2,1H3
• InChI Key： KBIMBEKNTLFQHH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCC1CCN(C)CC1

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.5Ų

(1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine

Comprehensive Overview of (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine (CAS No. 883531-77-9)

The compound (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine, identified by its CAS No. 883531-77-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a piperidine ring and a thiophene moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amine functional group, which often plays a critical role in biological activity and molecular interactions.

In recent years, the demand for novel heterocyclic compounds like (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine has surged, driven by advancements in medicinal chemistry and biotechnology. Users frequently search for terms such as "piperidine derivatives in drug development" or "thiophene-based amines," reflecting the growing curiosity about this compound's role in modern science. Its structural versatility allows for potential applications in central nervous system (CNS) therapeutics, receptor modulation, and even catalysis.

The synthesis of CAS No. 883531-77-9 involves multi-step organic reactions, often starting from readily available precursors like 4-piperidinemethanol and 2-thiophenemethylamine. Optimizing the yield and purity of this compound is a common challenge, as highlighted by queries such as "how to purify (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine" or "best solvents for thiophene-amine reactions." These practical considerations underscore the importance of methodological precision in its production.

From a pharmacological perspective, the amine and thiophene groups in (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine suggest potential bioactivity, possibly targeting neurotransmitter receptors or enzyme inhibitors. This aligns with trending topics like "small molecule therapeutics for neurodegenerative diseases" and "GPCR-targeted drug design." Such applications are particularly relevant given the rising global focus on mental health and neurological disorders.

In addition to its biomedical potential, CAS No. 883531-77-9 is also explored in material science. Its heterocyclic structure could contribute to the development of organic semiconductors or ligands for metal-organic frameworks (MOFs). Searches like "thiophene derivatives in electronics" or "piperidine-based ligands" reflect this interdisciplinary interest. The compound's stability and functional groups make it a candidate for innovative nanotechnology applications.

Quality control and analytical characterization of (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine are critical for ensuring its suitability in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, as indicated by searches for "analytical methods for amine-thiophene compounds." These procedures are essential for verifying purity and structural integrity, especially in high-throughput screening environments.

Looking ahead, the compound's adaptability positions it as a valuable asset in green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes, responding to queries like "sustainable production of piperidine derivatives." This aligns with broader industry trends toward reducing chemical waste and optimizing synthetic pathways.

In summary, (1-Methylpiperidin-4-yl)methyl-(2-thienyl-methyl)amine (CAS No. 883531-77-9) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and catalysis. Its structural features and functional groups continue to inspire innovative research, addressing both scientific challenges and societal needs. As interest in heterocyclic chemistry grows, this compound is poised to remain a focal point in cutting-edge studies.